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Compound of Interest

Compound Name: H-Asp-OMe

Cat. No.: B555706

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific research directly investigating the biological activities of H-Asp-OMe (L-
Aspartic acid 1-methyl ester) as a standalone compound is limited. This guide summarizes the
known biological roles of its parent molecule, L-aspartic acid, and related derivatives to infer
the potential activities of H-Asp-OMe. The information presented herein is intended for
research and development purposes and should not be interpreted as established clinical
efficacy.

Introduction

H-Asp-OMe is the methyl ester derivative of L-aspartic acid, a non-essential amino acid
ubiquitously found in biological systems.[1] While primarily utilized as a building block in
peptide synthesis and famously a component of the artificial sweetener Aspartame, its intrinsic
biological activities remain largely unexplored.[2] This technical guide aims to provide a
comprehensive overview of the potential biological activities of H-Asp-OMe by examining the
well-documented functions of L-aspartic acid and its derivatives. Understanding these related
activities can provide a foundational framework for future research and drug development
endeavors involving H-Asp-OMe.

Amino acid derivatives, in general, are recognized for their potential to influence a range of
physiological processes, including anabolic hormone secretion, energy metabolism during
exercise, and cognitive function.[3][4][5] This guide will delve into the specific roles of the
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aspartate backbone in neurotransmission, metabolic pathways, and other physiological
functions, thereby providing a rational basis for investigating H-Asp-OMe.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of H-Asp-OMe is crucial for designing
and interpreting biological experiments.

Property Value Reference
Molecular Formula CsHoNOa4 [1]
Molecular Weight 147.13 g/mol [1]
CAS Number 17812-32-7 [1]
Colorless to slightly yellow oily
Appearance o [2]
liquid

Soluble in organic solvents like
Solubility ethanol and dimethyl sulfoxide;  [2]

insoluble in water.

Potential Biological Activities

The biological activities of H-Asp-OMe are likely to be influenced by its structural similarity to L-
aspartic acid. The esterification of the alpha-carboxyl group may alter its polarity, membrane
permeability, and interaction with biological targets compared to its parent amino acid.

Neurotransmission and Neuromodulation

L-aspartate is a well-established excitatory neurotransmitter in the central nervous system.[1][6]
It primarily acts on N-methyl-D-aspartate (NMDA) receptors, a subtype of glutamate receptors,
playing a crucial role in synaptic plasticity, learning, and memory.[6]

Potential Roles of H-Asp-OMe:

 NMDA Receptor Modulation: As a derivative of L-aspartate, H-Asp-OMe could potentially
interact with NMDA receptors. The methyl ester group might alter its binding affinity and
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efficacy compared to L-aspartate.

e Prodrug Potential: It is conceivable that H-Asp-OMe could act as a prodrug, being
hydrolyzed in vivo to L-aspatrtic acid, thereby increasing local concentrations of this
neurotransmitter.
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Metabolic Regulation

L-aspartic acid is a key intermediate in several metabolic pathways, including the urea cycle
and the malate-aspartate shuttle, which is crucial for cellular energy production.[6]

Potential Roles of H-Asp-OMe:

o Energy Metabolism: By being converted to L-aspartate, H-Asp-OMe could fuel the malate-
aspartate shuttle, thereby supporting ATP production in mitochondria.

e Urea Cycle: It could contribute to the detoxification of ammonia by participating in the urea

cycle.
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Experimental Protocols

Currently, there are no specific, publicly available experimental protocols for evaluating the
biological activity of H-Asp-OMe. However, researchers can adapt established protocols used
for L-aspartic acid and other amino acid derivatives.

In Vitro Assays

o Receptor Binding Assays: To determine the affinity of H-Asp-OMe for NMDA receptors,
competitive binding assays using radiolabeled ligands (e.g., [*H]MK-801) can be employed
with isolated synaptic membranes.

» Electrophysiology: Patch-clamp recordings from cultured neurons can be used to measure
changes in ion channel activity in response to H-Asp-OMe application, providing insights into
its effects on neuronal excitability.

» Cell Viability and Proliferation Assays: Standard assays such as MTT or BrdU incorporation
can be used to assess the effects of H-Asp-OMe on the growth and survival of various cell
types, including neuronal and cancer cell lines.

In Vivo Studies
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» Animal Models of Neurological Disorders: The effects of H-Asp-OMe can be investigated in
rodent models of diseases where NMDA receptor dysfunction is implicated, such as
Alzheimer's disease or epilepsy. Behavioral tests (e.g., Morris water maze) and
neurochemical analyses would be relevant endpoints.

e Metabolic Studies: The impact of H-Asp-OMe administration on metabolic parameters can
be assessed by measuring blood glucose, lactate, and ammonia levels in animal models
under normal and metabolically challenged conditions (e.g., exercise).
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Toxicology and Safety

The toxicological profile of H-Asp-OMe has not been extensively studied. However, high doses
of its parent molecule, L-aspartic acid, have been shown to cause renal and salivary gland
toxicity in rats. A 90-day feeding study in Fischer 344 rats established a No-Observed-Adverse-
Effect-Level (NOAEL) for L-aspartic acid at 1.25% of the diet.[7] Any investigation into the
biological activities of H-Asp-OMe should be accompanied by rigorous toxicological
assessments.
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Conclusion and Future Directions

H-Asp-OMe represents an under-investigated derivative of the biologically crucial amino acid,
L-aspartic acid. While direct evidence of its biological activities is currently lacking, its structural
relationship to L-aspartate suggests a range of potential functions, particularly in the realms of
neurotransmission and metabolic regulation. Future research should focus on:

o Directly assessing the interaction of H-Asp-OMe with key biological targets, such as NMDA
receptors.

 Investigating its metabolic fate to determine if it functions as a prodrug of L-aspartic acid.

» Conducting comprehensive in vitro and in vivo studies to elucidate its pharmacological and
toxicological profiles.

A thorough understanding of the biological activities of H-Asp-OMe could open new avenues
for the development of novel therapeutics for neurological and metabolic disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [H-Asp-OMe: A Technical Guide to its Potential
Biological Activities]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555706#potential-biological-activities-of-h-asp-ome]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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